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Introduction
Nicotine, a primary psychoactive component of tobacco, can persist in indoor environments by

adsorbing to house dust. This creates a reservoir for thirdhand smoke exposure, posing

potential health risks, especially to children.[1] Accurate quantification of nicotine in house dust

is crucial for assessing indoor environmental quality and understanding exposure pathways.

These application notes provide a detailed protocol for the extraction and quantification of

nicotine from house dust samples, along with representative data.

Data Presentation
The following table summarizes nicotine concentrations found in house dust samples from

various studies, providing a comparative overview of exposure levels in different environments.
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Study
Reference

Sample Type

Nicotine
Concentration
in Smoking
Homes (ng/mg
dust)

Nicotine
Concentration
in Non-
Smoking
Homes (ng/mg
dust)

Analytical
Method

Kim et al.,

2008[2][3]
House Dust

Median: 43.4

(Range: 11.5–

300)

Median: 11.7

(Range: 4.6–

26.5)

GC-MS

Hein et al.,

1991[2]
House Dust Median: 242 Median: 18 GC

Matt et al., 2011

(cited in

Whitehead et al.,

2013)[4]

Floor Dust

Mean: 40,000

ng/g (equivalent

to 40 ng/mg)

Mean: 1,100-

4,000 ng/g

(equivalent to

1.1-4 ng/mg)

Not Specified

Whitehead et al.,

2013[4][5][6]
Vacuum Dust

Median: 11,000

ng/g (equivalent

to 11 ng/mg)

Median: <270 to

3,300 ng/g

(equivalent to

<0.27 to 3.3

ng/mg)

GC-MS

Whitehead et al.,

2013 (Smokeless

Tobacco Users)

[4][5][6]

Vacuum Dust

Median: 18,000 -

22,000 ng/g

(equivalent to 18-

22 ng/mg)

- GC-MS

Experimental Protocols
This section details the methodology for the extraction and analysis of nicotine from house dust

samples. The protocol is based on established methods utilizing solvent extraction followed by

gas chromatography-mass spectrometry (GC-MS) analysis.[2][3][4][6][7]
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Homogenization: Sieve collected house dust samples through a 1 mm sieve to remove

larger debris and ensure homogeneity.[8]

Drying: Dry the sieved dust samples in an oven at 105°C for 15 minutes to remove moisture.

[9]

Weighing: Accurately weigh approximately 50 mg of the homogenized dust sample into a 50

mL centrifuge tube.[3][10]

Nicotine Extraction
This protocol utilizes an alkaline-assisted solvent extraction method.

Alkalinization: To each 50 mg dust sample, add 2 mL of 2N sodium hydroxide (NaOH)

solution. Vortex vigorously for 1 minute to ensure thorough mixing. This step converts

nicotine salts to the free base form, which is more soluble in organic solvents.[10][11]

Solvent Addition: Add 10 mL of methyl tert-butyl ether (MTBE) to the centrifuge tube.[10]

Other solvents like dichloromethane or a mixture of dichloromethane, pentane, ethyl acetate,

and isopropanol can also be used.[11][12][13]

Extraction: Cap the tubes tightly and shake vigorously for 30 minutes on a mechanical

shaker at room temperature.

Centrifugation: Centrifuge the samples at 3000 rpm for 10 minutes to separate the organic

and aqueous layers.

Collection: Carefully transfer the upper organic layer (containing the extracted nicotine) to a

clean glass tube.

Concentration: Evaporate the solvent under a gentle stream of nitrogen at 40°C until

approximately 1 mL of the extract remains.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

instrumentation: A GC system coupled with a mass spectrometer is used for the analysis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/279428476_Determination_of_Nicotine_in_Tobacco_Tobacco_Processing_Environments_and_Tobacco_Products
https://www.bio-conferences.org/articles/bioconf/pdf/2024/23/bioconf_icon-beat2024_00022.pdf
https://stacks.cdc.gov/view/cdc/226030/cdc_226030_DS1.pdf
https://www.fda.gov/media/185004/download
https://www.fda.gov/media/185004/download
https://www.hausarbeiten.de/document/1575115
https://www.fda.gov/media/185004/download
https://www.hausarbeiten.de/document/1575115
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000TTP6.TXT
https://pmc.ncbi.nlm.nih.gov/articles/PMC7987222/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: Use a suitable capillary column, such as a 25m x 0.32 mm x 0.53 µm Ultra-2®

column.[10]

Carrier Gas: Helium at a constant flow rate of 2.0 mL/min.[10]

Injection: Inject 1-2 µL of the concentrated extract into the GC inlet.

Temperature Program:

Initial temperature: 175°C, hold for 2 minutes.

Ramp: Increase to 240°C at a rate of 10°C/min.[10]

Final hold: Hold at 240°C for 5 minutes.

Mass Spectrometry: Operate the mass spectrometer in Selective Ion Monitoring (SIM) mode

for enhanced sensitivity and selectivity. Monitor characteristic ions for nicotine (e.g., m/z 162,

133, 84).

Quantification: Prepare a calibration curve using nicotine standards of known concentrations.

The concentration of nicotine in the dust samples is determined by comparing the peak area

of the sample to the calibration curve.

Mandatory Visualization
Experimental Workflow Diagram
The following diagram illustrates the key steps in the protocol for nicotine extraction from house

dust samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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